Cas no 1206986-89-1 (N-(4-{(2,2,2-trifluoroethyl)carbamoylmethyl}-1,3-thiazol-2-yl)thiophene-3-carboxamide)

• Product Name: N-(4-{(2,2,2-trifluoroethyl)carbamoylmethyl}-1,3-thiazol-2-yl)thiophene-3-carboxamide
• CAS No: 1206986-89-1
• MF: C₁₂H₁₀F₃N₃O₂S₂
• MW: 349.351910114288
• CID: 6387496
• PubChem ID: 45497642
• Update Time: 2025-11-07

N-(4-{(2,2,2-trifluoroethyl)carbamoylmethyl}-1,3-thiazol-2-yl)thiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-{(2,2,2-trifluoroethyl)carbamoylmethyl}-1,3-thiazol-2-yl)thiophene-3-carboxamide
• N-[4-[2-oxo-2-(2,2,2-trifluoroethylamino)ethyl]-1,3-thiazol-2-yl]thiophene-3-carboxamide
• F2202-2649
• 1206986-89-1
• AKOS024628462
• N-(4-{[(2,2,2-trifluoroethyl)carbamoyl]methyl}-1,3-thiazol-2-yl)thiophene-3-carboxamide
• N-(4-(2-oxo-2-((2,2,2-trifluoroethyl)amino)ethyl)thiazol-2-yl)thiophene-3-carboxamide

• Inchi： 1S/C12H10F3N3O2S2/c13-12(14,15)6-16-9(19)3-8-5-22-11(17-8)18-10(20)7-1-2-21-4-7/h1-2,4-5H,3,6H2,(H,16,19)(H,17,18,20)
• InChI Key： HDNSUENXLGGNLX-UHFFFAOYSA-N
• SMILES： C1SC=CC=1C(NC1=NC(CC(=O)NCC(F)(F)F)=CS1)=O

Computed Properties

• Exact Mass: 349.01665340g/mol
• Monoisotopic Mass: 349.01665340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 128Ų

Additional information on N-(4-{(2,2,2-trifluoroethyl)carbamoylmethyl}-1,3-thiazol-2-yl)thiophene-3-carboxamide

Research Briefing on N-(4-{(2,2,2-trifluoroethyl)carbamoylmethyl}-1,3-thiazol-2-yl)thiophene-3-carboxamide (CAS: 1206986-89-1)

In recent years, the compound N-(4-{(2,2,2-trifluoroethyl)carbamoylmethyl}-1,3-thiazol-2-yl)thiophene-3-carboxamide (CAS: 1206986-89-1) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique thiazole-thiophene hybrid scaffold and trifluoroethyl carbamoyl moiety, has demonstrated promising pharmacological properties, particularly in the context of targeted therapies. The following briefing synthesizes the latest research findings on this compound, focusing on its synthesis, mechanism of action, and potential therapeutic applications.

The synthesis of N-(4-{(2,2,2-trifluoroethyl)carbamoylmethyl}-1,3-thiazol-2-yl)thiophene-3-carboxamide involves a multi-step process that leverages modern organic chemistry techniques. Recent studies have optimized the synthetic route to improve yield and purity, with particular emphasis on the introduction of the trifluoroethyl group, which is critical for the compound's bioactivity. Advanced spectroscopic methods, including NMR and mass spectrometry, have been employed to confirm the structural integrity of the final product. These methodological advancements have facilitated the production of high-quality batches for preclinical and clinical evaluations.

Mechanistically, this compound has been identified as a potent inhibitor of specific kinase pathways implicated in various diseases, including cancer and inflammatory disorders. In vitro assays have revealed its high affinity for target proteins, with IC50 values in the nanomolar range. Molecular docking studies suggest that the trifluoroethyl carbamoyl group plays a pivotal role in binding interactions, enhancing the compound's selectivity and efficacy. These findings underscore the potential of N-(4-{(2,2,2-trifluoroethyl)carbamoylmethyl}-1,3-thiazol-2-yl)thiophene-3-carboxamide as a lead candidate for further drug development.

Preclinical studies have further elucidated the therapeutic potential of this compound. In animal models of cancer, it has exhibited significant tumor growth inhibition with minimal off-target effects. Pharmacokinetic analyses indicate favorable absorption and distribution profiles, although challenges related to metabolic stability remain to be addressed. Ongoing research aims to optimize the compound's pharmacokinetic properties through structural modifications and formulation strategies. These efforts are expected to enhance its clinical translatability and broaden its therapeutic scope.

In conclusion, N-(4-{(2,2,2-trifluoroethyl)carbamoylmethyl}-1,3-thiazol-2-yl)thiophene-3-carboxamide represents a promising avenue for drug discovery, with its unique chemical structure and robust biological activity. Continued research into its mechanism, optimization, and clinical applications will be crucial for realizing its full potential. This briefing highlights the current state of knowledge and identifies key areas for future investigation, providing a valuable resource for researchers in the chemical biology and pharmaceutical sciences.